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Introduction

PSEM 89S TFA is a potent and selective agonist for the pharmacologically selective actuator
module (PSAM) L141F,Y115F, an engineered ligand-gated ion channel. This chemogenetic
system allows for the precise temporal control of neuronal activity in vivo. PSEM 89S TFA is a
brain-penetrant compound that, when administered systemically, activates the PSAM
L141FY115F receptor, which is a chimeric ion channel typically composed of the ligand-
binding domain of the a7 nicotinic acetylcholine receptor and the ion pore domain of the glycine
receptor (GlyR)[1]. Activation of this engineered receptor leads to an influx of chloride ions,
resulting in hyperpolarization and subsequent silencing of the target neurons. This document
provides detailed protocols for the intraperitoneal (i.p.) injection of PSEM 89S TFA in mice for
in vivo neuronal silencing experiments.

Quantitative Data Summary

The following tables summarize key quantitative data for the in vivo and in vitro application of
PSEM 89S TFA for neuronal silencing.

Table 1: In Vivo Administration and Pharmacokinetics
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Parameter Value Species Notes Reference

Effective for

Dosage for ]
suppressing

Neuronal 30 mg/kg Mouse ] ) [2]
photostimulation-

Silencing _
evoked feeding.
Minimally
o ] ) invasive and
Administration Intraperitoneal )
i Mouse allows for rapid [2]
Route (i.p.) )
systemic
delivery.
) The short
Rapidly ) ]
) duration of action
o absorbed in )
Pharmacokinetic ] allows for precise
serum and brain;  Mouse [2]
s temporal control
largely cleared
o of neuronal
within 1 hour. ) )
silencing.
Used in control
animals (e.g.,
expressing only
Channelrhodopsi
Control Dosage 50 mg/kg Mouse

n-2) to show
specificity of the
PSEM/PSAM

system.

Table 2: In Vitro Application
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Parameter Value

Cell Type

Effect Reference

Concentration for

Layer 2/3
Cortical Neurons

Reversibly

silenced neurons

N | 10 uM expressing by reduci [1][2]
eurona reducin
) ) H PSAM Y ) J
Silencing cellular input
L141FY115F- )
resistance.
GlyR
Vector-
Control No effect on
) 30 uM transfected o [1]
Concentration neuronal activity.

control neurons

Signaling Pathway

The mechanism of action for PSEM 89S TFA involves its binding to the engineered PSAM
L141F Y115F-GlyR. This interaction opens the chimeric ion channel, allowing chloride ions (ClI-)
to flow into the neuron. The influx of negatively charged ions leads to hyperpolarization of the

cell membrane, making it more difficult for the neuron to reach the threshold for firing an action

potential, thus effectively silencing its activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for PSEM 89S TFA
Intraperitoneal Injection]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2683660#intraperitoneal-injection-protocol-for-psem-
89s-tfa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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